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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B106362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 4-bromocrotonate is a valuable synthetic intermediate in organic chemistry,

particularly in the synthesis of pharmaceutical compounds, including irreversible inhibitors of

EGFR and HER-2 tyrosine kinases for potential antitumor applications. However, its utility is

matched by its significant hazardous properties, necessitating stringent safety protocols and

handling procedures. This technical guide provides an in-depth overview of the safety and

handling of methyl 4-bromocrotonate to ensure the well-being of laboratory personnel and

the integrity of research.

Chemical and Physical Properties
Methyl 4-bromocrotonate is a combustible, corrosive liquid that is a lachrymator, meaning it

can cause tearing.[1][2] It is recognized as a hazardous substance and requires careful

handling in a controlled laboratory environment.
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Property Value Reference

Chemical Formula C₅H₇BrO₂ [3]

Molecular Weight 179.01 g/mol [3]

Appearance
Clear to yellow or colorless to

brown liquid
[4][5]

Boiling Point 83 - 85 °C / 181.4 - 185 °F [4]

Flash Point 91 °C / 195.8 °F [4]

Density 1.522 g/mL at 25 °C [6]

Solubility

Soluble in organic solvents

such as dichloromethane,

chloroform, and ethanol.

[7]

Stability

Stable under recommended

storage conditions. May

decompose when exposed to

light or heat.

[7][8]

Synonyms

Methyl 4-bromo-2-butenoate,

4-Bromo-2-butenoic acid

methyl ester, Methyl gamma-

bromocrotonate

[2][9]

Hazard Identification and Classification
Methyl 4-bromocrotonate is classified as a hazardous chemical. The primary hazards are its

corrosive nature, causing severe skin burns and eye damage, and its potential to cause

respiratory irritation.[8] It is also harmful if swallowed or in contact with the skin and is a

combustible liquid.[2]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage[5]

H318: Causes serious eye damage[3]
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H335: May cause respiratory irritation[3]

H227: Combustible liquid[5]

Signal Word: Danger[4]

Toxicity Data
While the toxicological properties of methyl 4-bromocrotonate have not been fully

investigated, Acute Toxicity Estimates (ATE) are available.[8] It is important to note that no

specific occupational exposure limits (PEL, TLV) have been established for this compound.

Exposure Route Acute Toxicity Estimate (ATE)

Oral 300 - 2000 mg/kg (Category 4)

Dermal 1000 - 2000 mg/kg (Category 4)

Inhalation (Vapor) 10 - 20 mg/l (Category 4)

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

methyl 4-bromocrotonate.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid all personal contact, including inhalation of vapors or mists.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]
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Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed.[3]

Refrigerated storage (2-8°C) is recommended to maintain product quality.[4][6]

Store away from incompatible materials such as acids, bases, reducing agents, and strong

oxidizing agents.[8]

Use polyethylene or polypropylene containers for storage.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with methyl 4-bromocrotonate.

PPE Specification

Eye/Face Protection
Safety goggles or a face shield (European

standard - EN 166).

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes.

Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving methyl 4-
bromocrotonate.

First Aid Measures:
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Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[8]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing before reuse. Seek immediate medical attention.[8]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use CO₂, dry chemical, dry sand, or alcohol-resistant foam.[8]

Water mist may be used to cool closed containers.[8]

Specific Hazards: Thermal decomposition can release irritating gases and vapors, including

carbon monoxide, carbon dioxide, and hydrogen bromide.[8] Containers may explode when

heated.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Spill Response:

Minor Spills:

Ensure adequate ventilation.

Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area with soap and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1306677343_METHYL-4-BROMO-CROTONATECASNO-1117-71-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1306677343_METHYL-4-BROMO-CROTONATECASNO-1117-71-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126450250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Major Spills:

Evacuate personnel to a safe area.

Keep people away from and upwind of the spill.

Remove all sources of ignition.

Prevent the spill from entering drains or waterways.

Contact emergency services and the appropriate environmental health and safety office.

Disposal Considerations
Dispose of methyl 4-bromocrotonate and contaminated materials in accordance with local,

state, and federal regulations. This combustible material may be burned in a chemical

incinerator equipped with an afterburner and scrubber.[3] Do not empty into drains.[8]

Visual Guides
To further aid in the safe handling of methyl 4-bromocrotonate, the following diagrams

illustrate key safety workflows and the chemical's structure.
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Caption: General workflow for safely handling methyl 4-bromocrotonate.
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Caption: Decision-making flowchart for responding to a methyl 4-bromocrotonate spill.

Caption: Chemical structure of methyl 4-bromocrotonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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